Cas no 300730-32-9 (N-(3-Methyl-2-pyridinyl)-2-thiophenecarboxamide)

• Product Name: N-(3-Methyl-2-pyridinyl)-2-thiophenecarboxamide
• CAS No: 300730-32-9
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• CID: 5050556
• Update Time: 2025-05-20

N-(3-Methyl-2-pyridinyl)-2-thiophenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylpyridin-2-yl)thiophene-2-carboxamide
• STK144845
• ST052807
• N-(3-methyl(2-pyridyl))-2-thienylcarboxamide
• N-(3-methyl-2-pyridyl)-2-thiophenecarboxamide
• Z57260385
• N-(3-Methyl-2-pyridinyl)-2-thiophenecarboxamide

• Inchi： 1S/C11H10N2OS/c1-8-4-2-6-12-10(8)13-11(14)9-5-3-7-15-9/h2-7H,1H3,(H,12,13,14)
• InChI Key： UHFCHMSPWKZOHX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NC1C(C)=CC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2.4
• Topological Polar Surface Area: 70.2

Additional information on N-(3-Methyl-2-pyridinyl)-2-thiophenecarboxamide

Professional Introduction to N-(3-Methyl-2-pyridinyl)-2-thiophenecarboxamide (CAS No. 300730-32-9)

N-(3-Methyl-2-pyridinyl)-2-thiophenecarboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 300730-32-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a pyridine and thiophene core structure, exhibits unique chemical and biological properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of N-(3-Methyl-2-pyridinyl)-2-thiophenecarboxamide consists of a pyridine ring substituted with a methyl group at the 3-position and an amide functional group linked to a thiophene ring at the 2-position. This arrangement confers upon the compound a distinct electronic and steric profile, which can be exploited for designing molecules with specific biological activities. The presence of both nitrogen and sulfur heterocycles in its framework also enhances its potential as a pharmacophore, enabling interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. Among these, N-(3-Methyl-2-pyridinyl)-2-thiophenecarboxamide has been studied for its potential role in drug discovery. Its pyridine moiety is known to interact with various biological targets, while the thiophene ring adds another layer of complexity that can influence both potency and selectivity. This compound has been explored in the context of developing treatments for neurological disorders, where its ability to modulate neurotransmitter systems is of particular interest.

The synthesis of N-(3-Methyl-2-pyridinyl)-2-thiophenecarboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors, followed by functional group transformations such as amidation. The use of advanced catalytic systems and green chemistry principles has further optimized these synthetic pathways, making the production of this compound more efficient and environmentally friendly.

The pharmacological evaluation of N-(3-Methyl-2-pyridinyl)-2-thiophenecarboxamide has revealed several interesting properties. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes implicated in inflammatory pathways. Additionally, its interaction with specific receptors has been investigated for possible applications in treating pain and neurodegenerative diseases. These findings highlight the compound's therapeutic potential and justify further exploration in clinical settings.

The structural features of N-(3-Methyl-2-pyridinyl)-2-thiophenecarboxamide, particularly the combination of pyridine and thiophene rings, make it an attractive scaffold for medicinal chemists. By modifying various substituents on these rings, researchers can fine-tune the biological activity of the compound. This flexibility allows for the design of derivatives with enhanced potency, selectivity, and pharmacokinetic properties. Such modifications are crucial for developing drugs that are both effective and safe for human use.

In conclusion, N-(3-Methyl-2-pyridinyl)-2-thiophenecarboxamide(CAS No. 300730-32-9) is a versatile organic compound with significant potential in pharmaceutical research. Its unique molecular structure, combined with its demonstrated biological activities, makes it a valuable tool for drug discovery. As research in this field continues to advance, compounds like N-(3-Methyl-2-pyridinyl)-2-thiophenecarboxamide) are likely to play an increasingly important role in the development of new therapeutic agents.